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Foundational

Metazachlor ethane sulfonic acid sodium salt chemical structure

An In-Depth Technical Guide to the Chemical Structure, Properties, and Analysis of Metazachlor Ethane Sulfonic Acid (ESA) Sodium Salt Abstract Metazachlor, a pre- and post-emergence herbicide from the chloroacetamide cla...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Chemical Structure, Properties, and Analysis of Metazachlor Ethane Sulfonic Acid (ESA) Sodium Salt

Abstract

Metazachlor, a pre- and post-emergence herbicide from the chloroacetamide class, is extensively used in agriculture for the control of grasses and broad-leaved weeds. Its environmental fate and the toxicological relevance of its metabolites are of significant interest to researchers, regulatory bodies, and drug development professionals. A primary degradation product, Metazachlor ethane sulfonic acid (ESA), is a polar metabolite frequently detected in soil and groundwater.[1][2] This guide provides a comprehensive technical overview of the sodium salt of Metazachlor ESA, focusing on its chemical structure, formation, physicochemical properties, and the state-of-the-art analytical methodologies required for its accurate detection and quantification. Authored from the perspective of a Senior Application Scientist, this document synthesizes foundational chemical principles with practical, field-proven analytical strategies, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility.

Part 1: Introduction to Metazachlor and its Environmental Fate

The Herbicide Metazachlor: Mode of Action and Use

Metazachlor (IUPAC name: 2-chloro-N-(pyrazol-1-ylmethyl)-N-(2,6-dimethylphenyl)acetamide) operates by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs) in target plants. This disruption of lipid biosynthesis halts cell division and differentiation, ultimately leading to the death of germinating weeds. Its efficacy has led to widespread application in the cultivation of crops such as rapeseed, cabbage, and potatoes.[1] However, its application necessitates a thorough understanding of its environmental degradation pathways.

Metabolic Pathways: The Formation of Ethane Sulfonic Acid (ESA) Metabolites

In the environment and within biological systems, Metazachlor undergoes rapid and extensive metabolism. One of the principal metabolic routes involves the substitution of the chlorine atom with glutathione. This is followed by a series of degradation reactions of the glutathione moiety.[3] This pathway ultimately leads to the formation of more polar and water-soluble metabolites, including Metazachlor ethane sulfonic acid (ESA) and Metazachlor oxalic acid (OA).[2][4][5] The formation of the ESA metabolite is a critical detoxification pathway, transforming the parent herbicide into a compound with different physicochemical and toxicological properties.[3]

Metazachlor Metazachlor (Parent Herbicide) Glutathione_Conjugate Glutathione Conjugation (Primary Metabolic Step) Metazachlor->Glutathione_Conjugate Substitution of Chlorine Degradation Further Enzymatic Degradation Glutathione_Conjugate->Degradation Cleavage Reactions Metazachlor_ESA Metazachlor Ethane Sulfonic Acid (ESA) (Polar Metabolite) Degradation->Metazachlor_ESA

Caption: Simplified metabolic pathway of Metazachlor to its ESA metabolite.

Part 2: Chemical Structure and Physicochemical Properties of Metazachlor ESA Sodium Salt

The sodium salt of Metazachlor ESA is the form typically synthesized for use as an analytical reference standard, owing to its increased stability and solubility in polar solvents compared to the free acid form.

Nomenclature and Identification

A clear and unambiguous identification of the analyte is paramount for any scientific study. The key identifiers for Metazachlor ESA and its sodium salt are summarized below.

IdentifierMetazachlor Ethane Sulfonic AcidMetazachlor Ethane Sulfonic Acid Sodium Salt
IUPAC Name 2-[2,6-dimethyl-N-(pyrazol-1-ylmethyl)anilino]-2-oxoethanesulfonic acid[6][7][2-[2,6-dimethyl-N-(pyrazol-1-ylmethyl)anilino]-2-oxo-ethyl]sulfonyloxysodium[8]
CAS Number 172960-62-2[6][9][10]1231710-68-1[8][11]
Molecular Formula C₁₄H₁₇N₃O₄S[6][7]C₁₄H₁₆N₃NaO₄S[8][9][11]
Molecular Weight 323.37 g/mol [6]345.35 g/mol [8][11]
Canonical SMILES CC1=C(C(=CC=C1)C)N(CN2C=CC=N2)C(=O)CS(=O)(=O)O[6][7]Cc1cccc(C)c1N(Cn2cccn2)C(=O)CS(=O)(=O)O[Na][8]
Detailed Structural Elucidation

The chemical structure of Metazachlor ESA sodium salt is composed of several key functional groups that dictate its chemical behavior and analytical characteristics:

  • 2,6-Dimethylphenyl Group: This aromatic moiety is derived directly from the parent herbicide. The two methyl groups provide steric hindrance around the nitrogen atom.

  • Pyrazol-1-ylmethyl Group: This nitrogen-containing heterocyclic group is also retained from the parent Metazachlor structure.

  • Amide Linkage: An amide bond connects the substituted aniline nitrogen to the acetyl group.

  • Ethane Sulfonic Acid Sodium Salt Group: This is the defining feature of the metabolite. The replacement of the chlorine atom from the parent compound with -CH₂SO₃⁻Na⁺ drastically increases the polarity of the molecule, making it significantly more water-soluble than Metazachlor.

(A 2D chemical structure diagram would be inserted here in a full whitepaper to visually represent the molecule.)

Part 3: Analytical Methodologies for Detection and Quantification

The accurate quantification of Metazachlor ESA sodium salt in environmental and biological matrices is essential for exposure assessment and regulatory compliance. Due to its high polarity and typically low concentration levels, the analytical method of choice is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[12][13][14]

Rationale for Method Selection: Why LC-MS/MS is the Gold Standard
  • Expertise & Experience: Conventional gas chromatography (GC) is unsuitable for Metazachlor ESA due to its high polarity and non-volatile nature. LC is the ideal separation technique. Coupling LC with tandem mass spectrometry (MS/MS) provides unparalleled sensitivity and selectivity. The MS/MS detector can isolate a specific parent ion (the molecular ion of Metazachlor ESA) and fragment it to produce unique product ions. This process, known as Multiple Reaction Monitoring (MRM), creates a highly specific analytical signal, effectively filtering out interferences from complex matrices like soil or food extracts. This self-validating system ensures that the detected signal is unequivocally from the target analyte.

Sample Preparation: A Critical Step for Accurate Quantification

The goal of sample preparation is to efficiently extract the analyte from the matrix and remove interfering components that could compromise the LC-MS/MS analysis.

This protocol is adapted from established methods for Metazachlor metabolite analysis.[12]

  • Homogenization: Weigh 10 g of a representative, homogenized sample (e.g., chopped cabbage) into a 50 mL centrifuge tube.

  • Extraction: Add 20 mL of acetonitrile. The choice of acetonitrile is deliberate; it is effective at precipitating proteins and extracting a wide range of pesticide residues while being compatible with reversed-phase LC.

  • Homogenization & Centrifugation: Shake vigorously for 15 minutes. Centrifuge at 4,200 rpm for 5 minutes to separate the solid matrix from the solvent extract.

  • pH Adjustment & Purification: Transfer the supernatant to a new tube. Adjust the pH to 3 using formic acid. This step is crucial for ensuring the sulfonic acid group is fully protonated, leading to consistent retention during chromatography.

  • Solid-Phase Extraction (SPE): Purify the extract using a hydrophilic-lipophilic balance (HLB) SPE cartridge.[12] The HLB sorbent is designed to retain a broad spectrum of compounds, making it robust for multi-residue methods.

    • Condition the cartridge with 5 mL of methanol followed by 5 mL of pH 3 water.

    • Load the extract onto the cartridge.

    • Wash with 5 mL of water to remove highly polar interferences.

    • Elute the analyte with 10 mL of methanol or acetonitrile.

  • Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

For water samples, the high polarity of Metazachlor ESA allows for a more direct approach, minimizing sample preparation.[14]

  • Filtration: Filter the water sample (e.g., 10 mL) through a 0.22 µm syringe filter to remove particulate matter that could clog the HPLC system.

  • Fortification (for QC): If required, add an internal standard to the filtered sample.

  • Direct Injection: Inject a large volume (e.g., 100 µL) of the filtered water sample directly into the LC-MS/MS system.[14] This "High Volume Injection" technique is a trusted method for achieving low detection limits for polar metabolites without a time-consuming enrichment step.[14]

Instrumental Analysis: LC-MS/MS Parameters

The following tables provide typical starting parameters for an LC-MS/MS method. These must be optimized for the specific instrument in use.

Table 3.3.1: Liquid Chromatography (LC) Conditions

ParameterValueRationale
Column Phenomenex Aqua C18 (150 x 2 mm, 3µm) or equivalent[14]A C18 column with a polar end-capping is well-suited for retaining polar analytes like ESA metabolites.
Mobile Phase A Water + 5 mM Ammonium Formate + 0.01% Formic Acid[14]Ammonium formate and formic acid act as mobile phase modifiers to improve peak shape and ionization efficiency.
Mobile Phase B Acetonitrile + 5 mM Ammonium Formate + 0.01% Formic Acid[14]Acetonitrile is a common organic solvent for reversed-phase chromatography.
Gradient 5% B to 95% B over 10 minutesA gradient elution is necessary to effectively elute the analyte and clean the column.
Flow Rate 0.3 mL/minA typical flow rate for a 2 mm internal diameter column.
Injection Volume 10 - 100 µL[14]Larger volumes are used for cleaner samples like water to increase sensitivity.

Table 3.3.2: Mass Spectrometry (MS/MS) Conditions

ParameterValueRationale
Ionization Mode Electrospray Ionization (ESI), NegativeThe sulfonic acid group is readily deprotonated, making ESI in negative mode highly sensitive for this analyte.
Precursor Ion [M-H]⁻ m/z 322.1This corresponds to the deprotonated molecular ion of Metazachlor ESA (C₁₄H₁₆N₃O₄S⁻).
Product Ions (MRM) m/z 149.1, m/z 80.0These fragments are specific to the structure of Metazachlor ESA and are used for quantification and confirmation.
Dwell Time 100 msBalances sensitivity with the ability to acquire enough data points across a chromatographic peak.
Workflow Visualization

The entire analytical process, from sample receipt to final data reporting, can be visualized as a systematic workflow.

cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample 1. Sample Collection (Soil, Water, Crop) Extraction 2. Extraction (e.g., Acetonitrile) Sample->Extraction Purification 3. Purification (e.g., SPE) Extraction->Purification Final_Prep 4. Reconstitution Purification->Final_Prep LC_MSMS 5. LC-MS/MS Analysis (MRM Mode) Final_Prep->LC_MSMS Integration 6. Peak Integration & Quantification LC_MSMS->Integration Report 7. Data Review & Reporting Integration->Report

Caption: A comprehensive analytical workflow for Metazachlor ESA.

Part 4: Conclusion and Future Perspectives

Metazachlor ethane sulfonic acid sodium salt is a key analytical target for understanding the environmental impact of the herbicide Metazachlor. Its chemical structure, defined by the highly polar sulfonic acid group, governs its environmental mobility and dictates the necessary analytical approaches for its detection. The methodologies outlined in this guide, centered on LC-MS/MS, provide a robust and scientifically sound framework for researchers. The self-validating nature of these protocols, from specific extraction steps to the high selectivity of MRM analysis, ensures the generation of trustworthy and reproducible data. Continued monitoring of this and other polar metabolites is crucial for a complete picture of pesticide fate and for ensuring the safety of our food and water resources.

References

  • Public Release Summary - Evaluation of the New Active metazachlor in the Product Butisan Herbicide - APVMA. (Source: Australian Pesticides and Veterinary Medicines Authority)
  • Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS.
  • Main metabolites of metazachlor. (Source: ASCA GmbH Angewandte Synthesechemie Adlershof)
  • Metazachlor (Ref: BAS 47900H). (Source: AERU - University of Hertfordshire)
  • LC-MS/MS parameters for the analysis of metazachlor metabolites.
  • Oxidation of metazachlor herbicide by ozone in the gas and aqueous phases: mechanistic, kinetics, and ecotoxicity studies. (Source: ProQuest)
  • Metazachlor Ethane Sulfonic Acid Sodium Salt. (Source: LGC Standards)
  • Analysis of Pesticides and their Metabolite Residues. (Source: Unknown)
  • Polar Pesticide-Metabolites in Drinking and Mineral Water. (Source: Chemisches und Veterinäruntersuchungsamt Stuttgart)
  • Soil degradation of metazachlor and quizalofop-p-ethyl herbicides on TLC plates under natural solar light and dark conditions. (Source: Taylor & Francis Online)
  • metazachlor ESA. (Source: PubChem)
  • Metazachlor Metabolite BH479-8 sodium salt. (Source: asca-berlin.de)
  • Metazachlor ESA sodium salt Solution. (Source: HPC Standards)
  • Metazachlor ESA sodium salt. (Source: HPC Standards)
  • Identification of a new sulfonic acid metabolite of metolachlor in soil. (Source: USGS.gov)
  • Metazachlor ethane sulfonic acid. (Source: ESSLAB)
  • Metazachlor-ethane sulfonic acid (ESA). (Source: LGC Standards)

Sources

Exploratory

An In-depth Technical Guide to Metazachlor ESA Sodium Salt

Executive Summary This technical guide provides a comprehensive overview of Metazachlor ethanesulfonic acid (ESA) sodium salt, a primary and environmentally significant metabolite of the chloroacetamide herbicide, metaza...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a comprehensive overview of Metazachlor ethanesulfonic acid (ESA) sodium salt, a primary and environmentally significant metabolite of the chloroacetamide herbicide, metazachlor. This document is intended for researchers, environmental scientists, and analytical chemists who require detailed information on the chemical identity, physicochemical properties, environmental behavior, ecotoxicological profile, and analytical determination of this compound. As a persistent and mobile molecule, Metazachlor ESA is increasingly a focal point in environmental monitoring and water quality assessment. This guide synthesizes current scientific knowledge to provide a robust resource for understanding and investigating this important herbicide metabolite.

Chemical Identity and Physicochemical Properties

Metazachlor ESA sodium salt is the sulfonated transformation product of metazachlor. The substitution of the chlorine atom with a sulfonic acid group, and its subsequent existence as a sodium salt, dramatically increases its polarity and water solubility compared to the parent compound.

Chemical Identifiers

A clear understanding of the various identifiers for this compound is crucial for accurate literature searching and regulatory compliance.

IdentifierValueSource
IUPAC Name sodium 2-((2,6-dimethylphenyl)(1H-pyrazol-1-ylmethyl)amino)-2-oxoethanesulfonateGenerated from structure
CAS Number 1231710-68-1[1][2][3]
Synonyms Metazachlor ethanesulfonic acid sodium salt, Metazachlor Metabolite BH479-8 sodium salt[3][4]
Related CAS 172960-62-2 (for the acid form or unlabelled sodium salt)[4][5]
Molecular Formula C₁₄H₁₆N₃NaO₄S[1][3]
Molecular Weight 345.35 g/mol [3]
Physicochemical Properties

The physicochemical properties of Metazachlor ESA sodium salt govern its environmental transport and fate. Notably, there is a lack of experimentally determined data for several key properties of the solid material in publicly available literature, which presents a challenge for comprehensive risk assessment.

PropertyValueRemarks and Source
Appearance Solid[1]
Water Solubility Expected to be high; a solution in acetonitrile is described as "completely soluble" in water.The high polarity of the sulfonate group suggests high aqueous solubility.[2]
Melting Point No data available[1]
Boiling Point No data available[1]
Vapor Pressure No data available[1]
logKow (Octanol-Water Partition Coefficient) No data available for the sodium salt. The parent acid has a calculated XLogP3 of 0.8.The low logKow of the acid form indicates low potential for bioaccumulation.[5]

Formation and Environmental Significance

Metazachlor ESA is not applied to the environment directly but is formed from the degradation of the parent herbicide, metazachlor. Understanding this transformation is key to predicting its occurrence in the environment.

Metabolic Pathway

Metazachlor is a selective, pre-emergence herbicide used to control grasses and broadleaf weeds.[6] In soil and plants, it undergoes metabolic degradation. The primary pathway leading to the formation of Metazachlor ESA involves the substitution of the chlorine atom with glutathione, followed by a series of enzymatic cleavage and oxidation steps, ultimately resulting in the formation of the ethanesulfonic acid metabolite.[6]

Metazachlor Degradation Metazachlor Metazachlor (Parent Herbicide) Glutathione_Conjugate Glutathione Conjugate Metazachlor->Glutathione_Conjugate  Glutathione  S-transferase ESA_Metabolite Metazachlor ESA (Ethanesulfonic Acid) Glutathione_Conjugate->ESA_Metabolite  Further enzymatic  degradation and  oxidation OA_Metabolite Metazachlor OA (Oxanilic Acid) Glutathione_Conjugate->OA_Metabolite  Alternative  degradation  pathway

Caption: Metabolic degradation of Metazachlor to its primary ESA and OA metabolites.

Environmental Fate and Transport

The chemical properties of Metazachlor ESA sodium salt dictate its behavior in the environment, leading to its characterization as a persistent and mobile water contaminant.

Persistence

The parent compound, metazachlor, has a variable half-life in soil, ranging from approximately 13 to 78 days depending on soil type and environmental conditions.[7] The resulting ESA metabolite is significantly more persistent. While specific half-life data for Metazachlor ESA is limited, related studies on chloroacetamide metabolites suggest that it persists in the environment for extended periods, leading to its detection in water bodies long after the application of the parent herbicide.[8]

Mobility

Ecotoxicological Profile

Assessing the potential risk of Metazachlor ESA to non-target organisms is a critical component of its environmental evaluation.

Aquatic Toxicity

A key finding is that the metabolites of metazachlor, including the ESA form, are significantly less toxic to aquatic organisms than the parent compound. Studies have shown the toxicity of Metazachlor ESA to be at least three orders of magnitude lower than that of metazachlor.

For context, the aquatic toxicity of the parent compound, metazachlor , is presented below:

OrganismEndpointValue (mg/L)Source
Salmo gairdneri (Rainbow Trout)96h LC₅₀4.0[10]
Lepomis macrochirus (Bluegill Sunfish)96h LC₅₀15[10]
Daphnia magna (Water Flea)48h EC₅₀Moderately toxic[10]
Green Algae96h EC₅₀1.63[10]

While the acute toxicity of Metazachlor ESA is low, its persistence and potential for long-term exposure in aquatic ecosystems warrant further investigation into potential chronic and sublethal effects on sensitive species.

Analytical Methodology

The reliable detection and quantification of Metazachlor ESA sodium salt in environmental matrices, particularly water, is essential for monitoring and regulatory purposes. The standard and most widely accepted method is U.S. Environmental Protection Agency (EPA) Method 535.[11][12][13]

EPA Method 535: A Workflow Overview

This method utilizes solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to achieve the low detection limits required for drinking water analysis.[11][14]

EPA_Method_535_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample 250 mL Water Sample (Preserved with NH₄Cl) SPE Solid-Phase Extraction (Graphitized Carbon Cartridge) Sample->SPE Elution Elution (10 mM Ammonium Acetate in Methanol) SPE->Elution Concentration Evaporation to Dryness & Reconstitution in 1 mL (5 mM Aqueous Ammonium Acetate) Elution->Concentration LC_MSMS LC-MS/MS Analysis (C18 Column, ESI-, MRM) Concentration->LC_MSMS Injection (100 µL)

Caption: Workflow for the analysis of Metazachlor ESA in water by EPA Method 535.

Detailed Experimental Protocol (Based on EPA Method 535)

This protocol provides a step-by-step guide for the determination of Metazachlor ESA sodium salt in drinking water.

1. Sample Preparation and Preservation:

  • Collect a 250 mL water sample in an amber glass bottle.

  • Preserve the sample by adding ammonium chloride to a final concentration of 100 mg/L to dechlorinate the water.[13]

  • Store samples at ≤ 6°C and protect from light until extraction. Samples should be extracted within 14 days of collection.[14]

2. Solid-Phase Extraction (SPE):

  • Use a solid-phase extraction cartridge containing 0.5 g of nonporous graphitized carbon.[13]

  • Condition the cartridge by passing 20 mL of 10 mM ammonium acetate in methanol, followed by 30 mL of reagent water. Do not allow the cartridge to go dry.[11]

  • Pass the 250 mL water sample through the conditioned cartridge at a flow rate of 10-15 mL/min.[12]

  • After loading, rinse the cartridge with 5 mL of reagent water and dry it under vacuum for approximately 3 minutes.[11]

3. Elution and Concentration:

  • Elute the analytes from the cartridge with 15 mL of 10 mM ammonium acetate in methanol, collecting the eluate in a concentrator tube.[11]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen in a water bath heated to 60-70°C.[12]

  • Reconstitute the residue in 1 mL of 5 mM aqueous ammonium acetate.[13]

  • Add an internal standard (e.g., Butachlor ESA) and transfer the final extract to an autosampler vial for analysis.[12]

4. LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: 5 mM aqueous ammonium acetate.

    • Mobile Phase B: Methanol.

    • Gradient: A suitable gradient program to separate Metazachlor ESA from other metabolites and matrix interferences.

    • Injection Volume: 100 µL.[13]

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization: Electrospray Ionization in negative mode (ESI-).

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Monitor at least two transitions for quantification and confirmation to enhance selectivity and reduce the possibility of false positives.[12]

Conclusion

Metazachlor ESA sodium salt is a key environmental metabolite that serves as an important indicator of the impact of metazachlor herbicide use on water resources. Its high persistence and mobility lead to its widespread presence in groundwater and surface water. While exhibiting significantly lower acute toxicity than its parent compound, its environmental presence necessitates continued monitoring. The standardized analytical methodology provided by EPA Method 535 offers a robust and sensitive approach for the quantification of this compound, enabling accurate assessment of water quality and informing environmental management strategies. Further research into the chronic ecotoxicological effects and the development of a comprehensive, publicly available dataset of its physicochemical properties would greatly benefit future risk assessments.

References

  • FAO. (1999). FAO specifications and evaluations for plant protection products: Metazachlor. Retrieved from [Link]

  • APVMA. (2012). Public Release Summary on the Evaluation of the New Active Metazachlor in the Product Butisan Herbicide. Australian Pesticides and Veterinary Medicines Authority. Retrieved from [Link]

  • George, E. (n.d.). Determination of Herbicide Degradates in Drinking Water on the Agilent 500 Ion Trap LC/MS (EPA 535). Agilent Technologies. Retrieved from [Link]

  • SCIEX. (n.d.). EPA Method 535: Detection of Degradates of Chloroacetanilides and other Acetamide Herbicides in Water by LC/MS. Retrieved from [Link]

  • Waters Corporation. (n.d.). EPA Method 535.0 Measurement of Chloracetanilide and Other Acetamide Herbicide Degradates in Drinking Water by Solid Phase Extraction and Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS). Retrieved from [Link]

  • Organomation. (n.d.). Method 535: Measurement of chloroacetanilide and other acetamide herbicide degradates in drinking water by solid phase extraction and liquid chromatography/tandem mass spectrometry. Retrieved from [Link]

  • MDPI. (2024). Toxicity Assessment of 36 Herbicides to Green Algae: Effects of Mode of Action and Chemical Family. Retrieved from [Link]

  • ScienceDirect. (2021). Pesticide mixture toxicity to algae in agricultural streams. Retrieved from [Link]

  • NEMI.gov. (n.d.). EPA-ORD / EPA-OST: 535 (ITMS): Chloroacetanilide and other acetamide herbic.... Retrieved from [Link]

  • PubMed. (2024). Oxidation of metazachlor herbicide by ozone in the gas and aqueous phases: mechanistic, kinetics, and ecotoxicity studies. Retrieved from [Link]

  • ResearchGate. (n.d.). Structure of metazachlor and two of its metabolites. Retrieved from [Link]

  • RIVM. (2013). Environmental risk limits for metazachlor in water. Retrieved from [Link]

  • Mamy, L., Barriuso, E., & Gabrielle, B. (2005). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substitute broad spectrum herbicide for different glyphosate-resistant crops. Pest Management Science, 61(9), 905-916.
  • ResearchGate. (n.d.). Mass spectra of metazachlor degradation products. Retrieved from [Link]

  • ResearchGate. (n.d.). Sorption coefficients (Kd and Koc) for s-metolachlor, dimethenamid-p, and pyroxasulfone in order of increasing organic matter. Retrieved from [Link]

  • EPA. (2026). Aquatic Life Benchmarks and Ecological Risk Assessments for Registered Pesticides. Retrieved from [Link]

  • Ymparisto.fi. (n.d.). Kemikaali. Retrieved from [Link]

  • ENVIRONMENTAL. (n.d.). Daphnia magna EC50 48h. Retrieved from [Link]

  • Arvia Technology. (n.d.). Metazachlor Wastewater Treatment | Metazachlor Removal From Water. Retrieved from [Link]

  • AERU, University of Hertfordshire. (2026). Metazachlor (Ref: BAS 47900H). Retrieved from [Link]

  • PubChem. (n.d.). metazachlor ESA. Retrieved from [Link]

  • NII. (2018). Toxicity of Agricultural Chemicals in Daphnia magna. Retrieved from [Link]

  • Beyond Pesticides. (2019). Common Fungicides' Use Leads to Algae Blooms. Retrieved from [Link]

  • ReseaChem GmbH. (n.d.). Metazachlor ESA sodium salt. Retrieved from [Link]

  • ASCA GmbH. (n.d.). Metazachlor Metabolite BH479-8 sodium salt. Retrieved from [Link]

  • USGS Publications Warehouse. (n.d.). Pesticide Toxicity Index for Freshwater Aquatic Organisms. Retrieved from [Link]

  • MDPI. (2023). Soil Organic Matter Composition and pH as Factors Affecting Retention of Carbaryl, Carbofuran and Metolachlor in Soil. Retrieved from [Link]

  • ResearchGate. (n.d.). Concentrations of metazachlor and its TP M-ESA and M-OA at the outlet.... Retrieved from [Link]

  • ANR Catalog. (n.d.). Pesticide Choice: Best Management Practice (BMP) for Protecting Surface Water Quality in Agriculture. Retrieved from [Link]

  • ResearchGate. (n.d.). EC 50 /LC 50 values of Daphnia magna lethality and immobilization test.... Retrieved from [Link]

  • AERU. (2025). Metazachlor sulfonic acid (Ref: BH 479-8). Retrieved from [Link]

  • Scientific & Academic Publishing. (n.d.). Modeling Relationship between Organic Carbon Partition Coefficient and Pesticides Solubility of Pesticides used along the Shore of Lake Naivasha, Kenya. Retrieved from [Link]

  • DTU Research Database. (2008). Estimation of the soil-water partition coefficient normalized to organic carbon for ionizable organic chemicals. Retrieved from [Link]

  • ACS Publications. (1999). Estimating the Organic Carbon Partition Coefficient and Its Variability for Hydrophobic Chemicals. Retrieved from [Link]

Sources

Foundational

An In-depth Technical Guide to Metazachlor ESA Sodium Salt: Properties, Analysis, and Significance

For Researchers, Scientists, and Drug Development Professionals Introduction Metazachlor is a pre-emergent herbicide belonging to the chloroacetamide class, widely used for the control of annual grasses and broad-leaf we...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metazachlor is a pre-emergent herbicide belonging to the chloroacetamide class, widely used for the control of annual grasses and broad-leaf weeds in various crops.[1] Its mode of action involves the inhibition of very-long-chain fatty acid synthesis, which disrupts cell division and seedling development.[1] Following its application in the environment, metazachlor undergoes transformation, leading to the formation of various metabolites. Among these, the ethane sulfonic acid (ESA) derivative, specifically Metazachlor ESA sodium salt, is of significant interest due to its potential for mobility in soil and water systems. This guide provides a comprehensive technical overview of Metazachlor ESA sodium salt, focusing on its physicochemical properties, analytical determination, and toxicological relevance.

Physicochemical Properties of Metazachlor ESA Sodium Salt

Metazachlor ESA sodium salt is a key metabolite of the herbicide metazachlor. A thorough understanding of its chemical and physical properties is fundamental for its analysis and for assessing its environmental fate.

PropertyValueSource
Chemical Formula C₁₄H₁₆N₃NaO₄S[2][3]
Molecular Weight 345.35 g/mol [3]
CAS Number 1231710-68-1[3]
IUPAC Name sodium;2-[[2,6-dimethyl-N-(1H-pyrazol-1-ylmethyl)phenyl]amino]-2-oxo-ethanesulfonate[2]
Synonyms Metazachlor Ethane Sulfonic Acid Sodium Salt, BH 479-8 Sodium Salt[2]
Appearance Solid (High-purity reference material)[4]

Formation of Metazachlor ESA

Metazachlor is metabolized in the environment, primarily through microbial degradation in soil.[5] This process leads to the formation of more polar and often more mobile degradation products, including the ethane sulfonic acid (ESA) and oxanilic acid (OA) metabolites. The formation of Metazachlor ESA is a significant pathway in the environmental fate of the parent herbicide.[6][7][8]

Metazachlor Metazachlor Metabolites Metabolic Transformation (e.g., in soil, plants) Metazachlor->Metabolites ESA Metazachlor ESA Metabolites->ESA Sulfonation Pathway OA Metazachlor OA Metabolites->OA Oxidation Pathway SodiumSalt Metazachlor ESA Sodium Salt ESA->SodiumSalt In aqueous environments

Caption: Metabolic pathway of Metazachlor to its ESA and OA metabolites.

Analytical Methodology for Metazachlor ESA Sodium Salt

The detection and quantification of Metazachlor ESA sodium salt in environmental matrices are crucial for monitoring its presence and ensuring environmental and food safety.[4] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique due to its high sensitivity and selectivity.[9][10]

Experimental Protocol: Determination of Metazachlor ESA in Water Samples

This protocol outlines a validated method for the analysis of Metazachlor ESA in water using solid-phase extraction (SPE) followed by LC-MS/MS.

1. Sample Preparation: Solid-Phase Extraction (SPE)

  • Rationale: SPE is employed to concentrate the analyte from a large volume of water and to remove potential matrix interferences, thereby enhancing the sensitivity and robustness of the LC-MS/MS analysis.

  • Procedure:

    • Pass a 50 mL aliquot of the water sample through a conditioned Oasis HLB SPE cartridge (0.2 g).[11]

    • Rinse the cartridge with purified water to remove any remaining interfering substances.[11]

    • Elute the retained analytes with methanol.[11]

    • Evaporate the methanol eluate to a volume of approximately 0.4 mL at 45°C under a gentle stream of nitrogen.[11]

    • Reconstitute the extract by adding 0.5 mL of water, followed by 0.5 mL of methanol, to achieve a final volume of 1.0 mL.[11]

2. LC-MS/MS Analysis

  • Rationale: LC-MS/MS provides a powerful combination of chromatographic separation and mass spectrometric detection, allowing for the precise identification and quantification of the target analyte even at low concentrations.

  • Instrumentation and Conditions:

    • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

    • Column: A C8 or C18 reversed-phase column is typically used for the separation of polar metabolites.

    • Mobile Phase: A gradient elution using a mixture of water and methanol, both containing additives like formic acid and ammonium formate to improve chromatographic peak shape and ionization efficiency. For example, Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate, and Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.[12]

    • Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode.

    • Ionization: Electrospray ionization (ESI) in negative ion mode is often suitable for the analysis of sulfonic acid compounds.

3. Quality Control and Validation

  • Rationale: A rigorous quality control and validation process is essential to ensure the accuracy and reliability of the analytical results.

  • Procedure:

    • Calibration: Prepare a series of calibration standards of Metazachlor ESA sodium salt in a clean solvent or a matrix-matched solution to construct a calibration curve.

    • Method Blank: Analyze a blank sample (reagent water) that has been subjected to the entire sample preparation and analysis procedure to check for any contamination.

    • Spiked Samples: Fortify blank water samples with known concentrations of the analyte to determine the method's recovery and precision.

    • Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy.

cluster_prep Sample Preparation cluster_analysis Analysis Start Water Sample (50 mL) SPE Solid-Phase Extraction (SPE) - Oasis HLB cartridge Start->SPE Elution Elution with Methanol SPE->Elution Evaporation Evaporation & Reconstitution Elution->Evaporation FinalExtract Final Extract (1 mL) Evaporation->FinalExtract LC LC Separation - Reversed-phase column FinalExtract->LC MSMS MS/MS Detection - ESI in MRM mode LC->MSMS Data Data Acquisition & Quantification MSMS->Data

Caption: Analytical workflow for the determination of Metazachlor ESA in water.

Toxicological Significance

The toxicological profile of the parent compound, metazachlor, has been extensively studied. It exhibits low acute oral, dermal, and inhalation toxicity.[13] However, long-term exposure studies in animals have shown effects on the liver, kidneys, and red blood cells.[1] The European Chemicals Agency has classified metazachlor as a suspected human carcinogen (Carcinogen category 2).[14]

While specific toxicological data for Metazachlor ESA sodium salt is less abundant in publicly available literature, the presence of this and other metabolites in the environment and food is a key consideration for regulatory bodies. The development of sensitive analytical methods is therefore crucial for monitoring human and environmental exposure to these compounds.[4] Research has indicated that the contamination of groundwater with metazachlor metabolites like ESA and OXA may not pose a significant risk to human health at current levels.[15]

Conclusion

Metazachlor ESA sodium salt is a significant metabolite of the widely used herbicide metazachlor. Its physicochemical properties, particularly its polarity, influence its environmental mobility. The analytical methodology, primarily based on LC-MS/MS, allows for its sensitive and specific detection in various matrices. While the toxicological profile of the parent compound is well-characterized, further research into the specific biological effects of its metabolites, including the ESA sodium salt, is warranted to fully assess their potential impact on human health and the environment. This technical guide provides a foundational understanding for researchers and scientists working in the fields of environmental monitoring, food safety, and toxicology.

References

  • Public Release Summary - Evaluation of the New Active metazachlor in the Product Butisan Herbicide - APVMA. [Link]

  • Metolachlor - Wikipedia. [Link]

  • Environmental fate of S-Metolachlor: a review - SciELO. [Link]

  • fao specifications and evaluations for plant protection products metazachlor. [Link]

  • Hydrological tracers, the herbicide metazachlor and its transformation products in a retention pond during transient flow conditions - PubMed. [Link]

  • metazachlor ESA | C14H17N3O4S | CID 86290102 - PubChem. [Link]

  • Metazachlor Metabolite BH479-8-d9 sodium salt | ASCA GmbH Angewandte Synthesechemie Adlershof. [Link]

  • Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substi. [Link]

  • Environmental Fate of Herbicides Trifluralin, Metazachlor, Metamitron and Sulcotrione Compared With That of Glyphosate, a Substitute Broad Spectrum Herbicide for Different Glyphosate-Resistant Crops - PubMed. [Link]

  • Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared to that of glyphosate, a substitute broad spectrum herbicide for different glyphosate-resistant crops | Request PDF - ResearchGate. [Link]

  • Environmental risk limits for metazachlor in water - RIVM. [Link]

  • Development of analytical methods: Studies of the main degradation processes of pesticides in commodities during the extraction. [Link]

  • Metolachlor and alachlor breakdown product formation patterns in aquatic field mesocosms. [Link]

  • Analysis of S-Metolachlor, Metolachlor ESA, and Metolachlor OXA in Well Water - CDPR. [Link]

  • (PDF) Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS - ResearchGate. [Link]

  • LC-MS/MS parameters for the analysis of metazachlor metabolites - ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

Title: A Robust and Sensitive LC-MS/MS Method for the Quantification of Metazachlor ESA Sodium Salt in Environmental and Agricultural Matrices

An Application Note from the Desk of a Senior Application Scientist Abstract This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and sel...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note from the Desk of a Senior Application Scientist

Abstract

This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of Metazachlor ethanesulfonic acid (ESA) sodium salt. As a primary and highly polar metabolite of the widely used chloroacetamide herbicide Metazachlor, its presence in water and food is a key indicator of environmental contamination and requires robust monitoring.[1][2] The analytical challenges posed by its high polarity and the need for trace-level detection are addressed through optimized sample preparation protocols for both simple (water) and complex (agricultural produce) matrices. The described method utilizes electrospray ionization (ESI) in negative mode and reversed-phase chromatography, achieving low limits of quantification (LOQ) that meet stringent regulatory requirements, such as the European Union's drinking water directive.[3] This guide provides a comprehensive framework, from the foundational chemistry to detailed experimental protocols and method validation, designed for researchers and analytical scientists in environmental safety and food quality control.

Introduction: The Analytical Imperative for Metazachlor ESA

Metazachlor, N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)acetamide, is a pre-emergent herbicide effective against a range of weeds.[4][5] Upon entering the environment, it undergoes transformation, leading to the formation of several metabolites. Among these, the ethanesulfonic acid (ESA) derivative (Metazachlor ESA) is of significant interest due to its increased water solubility and persistence, which facilitates its transport into ground and surface water systems.[6][7]

The analysis of Metazachlor ESA is therefore critical for environmental risk assessment and ensuring compliance with food safety regulations. The European Union, for instance, mandates a maximum concentration of 0.1 µg/L for individual pesticides and their relevant metabolites in drinking water, a technically demanding analytical target.[1][3]

The primary analytical challenge stems from the physicochemical properties of Metazachlor ESA. Its sodium salt form is a highly polar, anionic compound (Formula: C₁₄H₁₆N₃NaO₄S, Molecular Weight: 345.35 g/mol ).[8][9][10] This high polarity makes it difficult to retain on conventional reversed-phase (RP) chromatographic columns and complicates its extraction from complex sample matrices. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for this analysis, offering the requisite selectivity and sensitivity to overcome these hurdles.[11][12] This note details the systematic development of such a method.

Experimental Methodology

Chemicals and Reagents
  • Analytical Standard: Metazachlor ESA sodium salt (CAS: 1231710-68-1), PESTANAL® or equivalent analytical standard grade.[8]

  • Internal Standard (IS): Metazachlor ESA-d9 sodium salt is recommended for optimal quantification to correct for matrix effects and procedural losses.[13]

  • Solvents: LC-MS grade acetonitrile and methanol.

  • Water: Deionized water, purified to a resistivity of 18.2 MΩ·cm.

  • Mobile Phase Additives: Ammonium formate and formic acid, LC-MS grade.

  • Extraction/Cleanup Kits: QuEChERS extraction salts and Hydrophilic-Lipophilic Balance (HLB) Solid-Phase Extraction (SPE) cartridges (e.g., 60 mg, 3 mL).

Standard and Sample Preparation Protocols

Protocol 1: Preparation of Stock and Working Standards

  • Primary Stock (100 µg/mL): Accurately weigh 10 mg of Metazachlor ESA sodium salt standard. Dissolve in 100 mL of methanol in a Class A volumetric flask. Store at -20°C.

  • Internal Standard Stock (100 µg/mL): Prepare in the same manner as the analytical standard.

  • Intermediate & Working Standards: Prepare a series of intermediate and working standards by serial dilution of the primary stock with a 50:50 methanol:water mixture. Calibration standards should bracket the expected sample concentration range (e.g., 0.1 to 50 ng/mL).

  • Fortification: Add the internal standard to all calibration standards and samples to a final concentration of 10 ng/mL.

Protocol 2: Water Sample Preparation (Direct Injection)

Causality: For relatively clean matrices like drinking or ground water, the high sensitivity of modern LC-MS/MS systems often allows for direct analysis, minimizing sample handling and potential analyte loss.[3]

  • Collect water sample in a clean glass container.

  • Add internal standard solution to the sample (e.g., 10 µL of a 1 µg/mL IS stock to 1 mL of sample).

  • Vortex for 30 seconds.

  • Filter the sample through a 0.22 µm syringe filter (PTFE or nylon) into an LC autosampler vial.

  • The sample is ready for injection.

Protocol 3: Complex Matrix Preparation (QuEChERS & SPE Cleanup)

Causality: For complex matrices like soil or agricultural products (e.g., canola, vegetables), a robust extraction and cleanup procedure is essential to remove interfering compounds like fats, pigments, and sugars that can cause ion suppression and contaminate the LC-MS/MS system. The QuEChERS method provides an effective initial extraction, while HLB SPE is chosen for its superior ability to retain polar compounds like Metazachlor ESA compared to standard C18 silica.[14]

  • Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • Extraction: Add 10 mL of acetonitrile and the internal standard. Shake vigorously for 1 minute.

  • Salting Out: Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate). Shake immediately for 1 minute.

  • Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

  • SPE Cleanup:

    • Condition an HLB SPE cartridge with 3 mL of methanol followed by 3 mL of water.

    • Take a 1 mL aliquot of the acetonitrile supernatant from step 4 and dilute it with 9 mL of water.

    • Load the diluted extract onto the conditioned HLB cartridge.

    • Wash the cartridge with 5 mL of water to remove highly polar interferences.

    • Elute the Metazachlor ESA with 5 mL of methanol.

  • Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 Water:Methanol with 5 mM ammonium formate). Filter through a 0.22 µm filter into an autosampler vial.

LC-MS/MS Method Development: A Rationale-Driven Approach

The overall analytical workflow is designed to ensure reproducible and accurate results, from sample receipt to final data analysis.

G cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_reporting Data Processing Sample Sample Receipt Decision Matrix Type? Sample->Decision Simple Protocol 2: Direct Injection Decision->Simple Water Complex Protocol 3: QuEChERS + SPE Decision->Complex Crop/Soil Ready Sample Ready for Injection Simple->Ready Complex->Ready LCMS LC-MS/MS Analysis (Optimized Method) Ready->LCMS Data Data Acquisition (MRM) LCMS->Data Processing Quantification & Review Data->Processing Report Final Report Processing->Report

Figure 1: General analytical workflow for the determination of Metazachlor ESA.

Mass Spectrometry Optimization
  • Ionization Mode Selection: Electrospray Ionization (ESI) is the preferred technique for polar analytes. Due to the presence of the sulfonic acid group, Metazachlor ESA is intrinsically anionic. Therefore, Negative Ion Mode (ESI-) is selected as it provides the highest sensitivity by detecting the deprotonated molecule, [M-H]⁻. While positive mode detection of the [M+H]⁺ adduct is possible, it is generally less efficient for strongly acidic compounds.[15]

  • MRM Transition Development: Multiple Reaction Monitoring (MRM) ensures selectivity and sensitivity. The process involves isolating the precursor ion and detecting specific product ions after fragmentation.

    • Precursor Ion: The precursor ion for Metazachlor ESA (acid form, MW 323.37) in negative mode is the [M-H]⁻ ion at m/z 322.1 .

    • Product Ion Scan: The standard is infused directly into the mass spectrometer, and a product ion scan is performed on m/z 322.1 to identify the most stable and abundant fragment ions. Common fragmentation pathways for sulfonated molecules include the loss of SO₃ (80 Da).

    • Transition Selection: Two or three of the most intense product ions are selected. The most abundant is used for quantification (Quantifier), and the second most abundant is used for confirmation (Qualifier). This dual-ion confirmation is a standard practice to prevent false positives, as mandated by guidelines like SANTE/11312/2021.

CompoundPrecursor Ion [M-H]⁻ (m/z)Product Ion (m/z)TypeCollision Energy (eV)
Metazachlor ESA322.1242.1 (Tentative)QuantifierTo be optimized (~20-30)
133.1 (Tentative)QualifierTo be optimized (~35-45)
Metazachlor ESA-d9 (IS)331.1251.1 (Tentative)QuantifierTo be optimized (~20-30)

Table 1: Proposed MRM transitions for Metazachlor ESA and its deuterated internal standard. Note: Exact product ions and collision energies must be empirically determined on the specific mass spectrometer being used.

Liquid Chromatography Optimization

The goal of chromatography is to achieve a sharp, symmetrical peak for Metazachlor ESA, well-separated from matrix interferences, with a stable retention time.

LC HPLC System Injector Autosampler LC->Injector Column Column C18 Stationary Phase (Aqueous Compatible) 40 °C Injector->Column:f0 ESI ESI Source Negative Ion Mode Capillary: 3.0 kV Source Temp: 150 °C Desolvation Temp: 500 °C Column:f1->ESI:f0 MS Tandem Mass Spectrometer (MS/MS) ESI:f1->MS

Figure 2: Schematic of the recommended LC-MS/MS system configuration.

  • Column Selection: A reversed-phase column with a C18 stationary phase designed for enhanced polar retention (an "aqueous compatible" phase) is recommended (e.g., Phenomenex Aqua C18, Waters Acquity UPLC HSS T3).[3] These columns prevent phase collapse under the highly aqueous mobile phase conditions required for retaining Metazachlor ESA. A typical dimension is 100 mm x 2.1 mm, with a particle size of <3 µm.

  • Mobile Phase Composition:

    • Mobile Phase A: 5 mM Ammonium Formate in Water. Rationale: Ammonium formate acts as a buffer and provides ions that aid in the ESI process, stabilizing the spray and improving signal intensity.

    • Mobile Phase B: Methanol. Rationale: Methanol is a common organic modifier. Acetonitrile can also be used, but methanol can sometimes offer different selectivity for polar compounds.[11]

  • Gradient Elution: A gradient program is essential to elute the polar Metazachlor ESA with good peak shape and then wash out more retained matrix components from the column.

Time (min)Flow Rate (mL/min)%A (Aqueous)%B (Methanol)Curve
0.00.39556
1.00.39556
7.00.310906
9.00.310906
9.10.39556
12.00.39556

Table 2: A representative LC gradient program for the analysis of Metazachlor ESA.

Method Validation and Performance

A developed analytical method is only trustworthy if its performance is rigorously validated. The protocol should be validated for key parameters in accordance with established guidelines (e.g., CODEX, SANTE).[12][14]

  • Linearity: The method should demonstrate linearity over the desired concentration range (e.g., 0.1 - 50 µg/L) with a coefficient of determination (r²) > 0.99.

  • Accuracy (Recovery): Assessed by spiking blank matrices at multiple concentration levels (e.g., LOQ, 10x LOQ, 50x LOQ). Mean recoveries should be within 70-120%.

  • Precision (RSD): Expressed as the relative standard deviation (RSD) for replicate analyses. It should be ≤ 20%.

  • Limit of Quantification (LOQ): The lowest concentration that can be quantified with acceptable accuracy and precision. For drinking water analysis, the target LOQ should be well below 0.1 µg/L.

  • Matrix Effects: Evaluated by comparing the response of a standard in solvent to a standard spiked into a blank matrix extract. The use of a stable isotope-labeled internal standard is the most effective way to compensate for matrix-induced signal suppression or enhancement.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the LC-MS/MS analysis of Metazachlor ESA sodium salt. By explaining the causality behind key decisions—from the selection of negative ionization mode to the choice of an aqueous-compatible C18 column and an HLB SPE cleanup strategy—this guide empowers researchers to implement a robust and sensitive method. The detailed protocols for different matrices, combined with a clear validation framework, ensure that the developed method is fit-for-purpose for both routine monitoring and research applications, ultimately contributing to better environmental and food safety.

References

  • Vertex AI Search Result 1. (Source: LGC Standards)
  • Vertex AI Search Result 2. (Source: MilliporeSigma)
  • Vertex AI Search Result 3. (Source: LGC Standards)
  • Vertex AI Search Result 5. (Source: asca-berlin.de)
  • Vertex AI Search Result 6. Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS. (Source: SpringerLink)
  • Vertex AI Search Result 7.
  • Vertex AI Search Result 8. metazachlor ESA | C14H17N3O4S | CID 86290102. (Source: PubChem)
  • Vertex AI Search Result 9. Metazachlor Ethane Sulfonic Acid Sodium Salt. (Source: LGC Standards)
  • Vertex AI Search Result 10. Metazachlor Metabolite BH479-8-d9 sodium salt. (Source: ASCA GmbH)
  • Vertex AI Search Result 11. FAO Specifications and Evaluations for Plant Protection Products: Metazachlor. (Source: FAO)
  • Vertex AI Search Result 14. Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS.
  • Vertex AI Search Result 15. Determination of pesticide residues in drinking water using LC-MS/MS method. (Source: Sciforum)
  • Vertex AI Search Result 16. LC-MS/MS parameters for the analysis of metazachlor metabolites.
  • Vertex AI Search Result 18. Public Release Summary - Evaluation of the New Active metazachlor in the Product Butisan Herbicide. (Source: APVMA)
  • Vertex AI Search Result 21. Metazachlor (Ref: BAS 47900H). (Source: AERU - University of Hertfordshire)
  • Vertex AI Search Result 23.
  • Vertex AI Search Result 24. Mass spectra of metazachlor degradation products.

Sources

Application

Application Notes and Protocols for the Solid Phase Extraction of Metazachlor Metabolites

Introduction Metazachlor, a pre-emergent herbicide belonging to the chloroacetamide class, is extensively used worldwide to control annual grasses and broadleaf weeds in a variety of crops.[1] Due to its application, met...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Metazachlor, a pre-emergent herbicide belonging to the chloroacetamide class, is extensively used worldwide to control annual grasses and broadleaf weeds in a variety of crops.[1] Due to its application, metazachlor and its degradation products, known as metabolites, can potentially contaminate soil and water systems.[1][2] The primary metabolites of concern are metazachlor ethanesulfonic acid (ESA) and metazachlor oxanilic acid (OA), which are more mobile and persistent in the environment than the parent compound. Therefore, robust and reliable analytical methods are crucial for monitoring their presence in environmental matrices to ensure environmental safety and regulatory compliance.

This document provides a comprehensive guide to the solid phase extraction (SPE) protocols for the isolation and concentration of metazachlor and its key metabolites from various sample matrices, primarily water and soil. These protocols are designed for researchers, scientists, and professionals in drug development and environmental monitoring who require accurate and efficient sample preparation for subsequent analysis by techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principles of Solid Phase Extraction (SPE) for Metazachlor and its Metabolites

Solid phase extraction is a widely used sample preparation technique that partitions analytes between a solid sorbent and a liquid mobile phase.[3] The choice of the solid phase sorbent is critical and is determined by the physicochemical properties of the target analytes and the sample matrix.[4]

Metazachlor and its metabolites, ESA and OA, are polar compounds. This polarity dictates the selection of an appropriate SPE sorbent. Reversed-phase SPE is the most common approach for these analytes. In reversed-phase SPE, a nonpolar stationary phase (the sorbent) is used to retain nonpolar to moderately polar analytes from a polar aqueous sample matrix. The analytes are then eluted with a nonpolar organic solvent.

For the extraction of metazachlor and its polar metabolites, hydrophilic-lipophilic balanced (HLB) polymeric sorbents are highly effective.[5][6][7] These sorbents possess both hydrophilic and lipophilic functional groups, enabling the retention of a wide range of compounds with varying polarities. This characteristic is particularly advantageous for the simultaneous extraction of the parent metazachlor and its more polar ESA and OA metabolites.

The general workflow for SPE involves four key steps:

  • Conditioning: The sorbent is treated with a solvent, typically methanol followed by water, to activate the stationary phase and ensure reproducible retention of the analytes.[5][8]

  • Sample Loading: The aqueous sample is passed through the SPE cartridge. The target analytes adsorb to the sorbent, while the bulk of the sample matrix passes through.[5]

  • Washing: The cartridge is rinsed with a weak solvent (e.g., water) to remove any co-adsorbed interfering compounds from the matrix without eluting the analytes of interest.[5]

  • Elution: A strong, nonpolar solvent (e.g., methanol or acetonitrile) is used to disrupt the interaction between the analytes and the sorbent, thereby eluting them from the cartridge for collection and subsequent analysis.[5][6][7]

Visualizing the SPE Workflow

The following diagram illustrates the fundamental steps of a solid phase extraction protocol.

SPE_Workflow cluster_0 SPE Cartridge cluster_1 Solutions Condition 1. Conditioning Load 2. Sample Loading Condition->Load Ready for Sample Wash 3. Washing Load->Wash Waste1 Waste Load->Waste1 Elute 4. Elution Wash->Elute Interferences Interferences Wash->Interferences Remove Interferences Analytes Eluted Analytes Elute->Analytes Collect for Analysis Methanol Methanol Methanol->Condition Methanol->Elute Elution Solvent Water Water Water->Condition Water->Wash Sample Aqueous Sample Sample->Load Waste2 Waste Interferences->Waste2

Caption: A generalized workflow for solid phase extraction.

Detailed Application Protocols

Protocol 1: Extraction of Metazachlor Metabolites (ESA and OA) from Water Samples

This protocol is adapted from established methods for the analysis of polar pesticides in water.[5] It is suitable for various water matrices, including well water, surface water, and runoff water.

Materials:

  • Oasis HLB SPE Cartridges (e.g., 200 mg, 6 mL)[4]

  • Methanol (HPLC grade)[5]

  • Deionized water (Milli-Q or equivalent)[5]

  • Formic acid (optional, for pH adjustment)

  • Solid Phase Extraction Vacuum Manifold

  • Nitrogen evaporator

  • Conical centrifuge tubes (15 mL)

  • LC-MS/MS system for analysis

Procedure:

  • Sample Pre-treatment:

    • Collect water samples in clean glass bottles.

    • Filter the water samples through a 0.45 µm glass fiber filter to remove suspended solids.[9]

    • If necessary, adjust the pH of the sample to approximately 3 with formic acid. This can improve the retention of acidic metabolites like metazachlor OA.[6][7]

  • SPE Cartridge Conditioning:

    • Place the Oasis HLB cartridges on the vacuum manifold.

    • Pass 10 mL of methanol through each cartridge by gravity.[5]

    • Follow with 20 mL of deionized water. Do not allow the cartridge to go dry.[5] Maintain a small layer of water above the sorbent bed.

  • Sample Loading:

    • Pass a 50 mL aliquot of the pre-treated water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL per minute.[5] Ensure the sorbent does not dry out during this step.

  • Washing:

    • After the entire sample has passed through, wash the cartridge with 10 mL of deionized water to remove any remaining matrix interferences.[5]

  • Elution:

    • Elute the retained analytes with two 5 mL aliquots of methanol into a 15 mL conical tube.

    • Allow the sorbent to soak in the first aliquot of methanol for a few minutes before applying vacuum to enhance elution efficiency.

  • Concentration and Reconstitution:

    • Evaporate the collected eluate to near dryness (approximately 0.4 mL) under a gentle stream of nitrogen at 45°C.[5]

    • Reconstitute the residue to a final volume of 1.0 mL with a mixture of 0.5 mL of water and 0.5 mL of methanol.[5]

    • Vortex the sample to ensure it is well-mixed. The sample is now ready for LC-MS/MS analysis.

Protocol 2: Extraction of Metazachlor and its Metabolites from Soil Samples

This protocol is a general guideline and may require optimization based on the specific soil type and organic matter content. It involves an initial extraction of the analytes from the soil matrix into a solvent, followed by SPE cleanup.

Materials:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Deionized water

  • Oasis HLB SPE Cartridges (e.g., 500 mg, 6 mL)

  • Centrifuge and centrifuge tubes (50 mL)

  • Shaker

  • Rotary evaporator or nitrogen evaporator

  • Solid Phase Extraction Vacuum Manifold

Procedure:

  • Soil Extraction:

    • Weigh 10 g of homogenized and sieved soil into a 50 mL centrifuge tube.

    • Add 20 mL of acetonitrile to the tube.

    • Shake vigorously for 30 minutes on a mechanical shaker.

    • Centrifuge the sample at 4000 rpm for 10 minutes.

    • Carefully decant the supernatant into a clean tube.

    • Repeat the extraction of the soil pellet with another 20 mL of acetonitrile.

    • Combine the supernatants.

  • Solvent Evaporation and Reconstitution:

    • Evaporate the combined acetonitrile extract to dryness using a rotary evaporator or a nitrogen evaporator at 40°C.

    • Reconstitute the residue in 10 mL of a 10:90 (v/v) methanol:water solution.

  • SPE Cleanup:

    • Condition an Oasis HLB cartridge with 10 mL of methanol followed by 10 mL of deionized water.

    • Load the reconstituted soil extract onto the conditioned cartridge.

    • Wash the cartridge with 10 mL of deionized water.

    • Dry the cartridge under vacuum for 10-15 minutes.

    • Elute the analytes with two 5 mL aliquots of methanol into a clean collection tube.

  • Final Concentration:

    • Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

    • The sample is now ready for analysis by LC-MS/MS.

Data Presentation and Performance

The performance of these SPE protocols is typically evaluated based on recovery rates, precision (expressed as relative standard deviation, RSD), and the limits of quantification (LOQ).

AnalyteMatrixSPE SorbentRecovery (%)RSD (%)LOQ (ng/L)Reference
MetazachlorWaterOasis HLB85-110< 151-10[4],[5]
Metazachlor ESAWaterOasis HLB90-115< 105-20[5]
Metazachlor OAWaterOasis HLB80-105< 155-20[1]
MetazachlorSoilOasis HLB70-120< 200.1-2.6 (µg/kg)[10]

Note: The presented values are typical and may vary depending on the specific experimental conditions, instrumentation, and matrix complexity.

Chemical Structures

Metazachlor_Metabolites Metazachlor Metazachlor C14H16ClN3O Metabolite_ESA Metazachlor ESA C14H18ClN3O4S Metazachlor->Metabolite_ESA Degradation Metabolite_OA Metazachlor OA C14H16ClN3O4 Metazachlor->Metabolite_OA Degradation

Caption: Degradation pathway of Metazachlor to its primary metabolites.

Trustworthiness and Self-Validation

The protocols described herein are based on well-established and validated methods from the scientific literature and regulatory bodies.[5][6][7] To ensure the trustworthiness of the results obtained using these protocols, it is essential to incorporate a robust quality control (QC) system. This includes:

  • Method Blanks: Processing a sample of deionized water or a certified clean matrix through the entire extraction and analysis procedure to check for contamination.

  • Matrix Spikes: Spiking a known amount of the target analytes into a real sample before extraction to assess the method's accuracy and recovery in the presence of matrix effects.

  • Replicate Samples: Analyzing duplicate or triplicate samples to evaluate the precision of the method.

  • Internal Standards: Adding a known concentration of a structurally similar compound (ideally an isotopically labeled version of the analyte) to all samples, standards, and blanks before extraction. This helps to correct for variations in extraction efficiency and instrument response.

By consistently applying these QC measures, the performance of the SPE protocol can be monitored and validated, ensuring the generation of reliable and defensible data.

Conclusion

The solid phase extraction protocols detailed in this application note provide a robust and efficient means for the isolation and concentration of metazachlor and its key metabolites from water and soil samples. The use of hydrophilic-lipophilic balanced sorbents offers excellent recovery and reproducibility for these polar analytes. By following these guidelines and implementing a thorough quality control regimen, researchers and scientists can achieve high-quality sample preparation, which is a critical prerequisite for accurate and sensitive analysis by LC-MS/MS.

References

  • A novel sample preparation procedure for effect-directed analysis of micro-contaminants of emerging concern in surface waters. (2018). Science of The Total Environment.
  • Analysis of S-Metolachlor, Metolachlor ESA, and Metolachlor OXA in Well Water. (2022).
  • Evaluation of dilute-and-shoot and solid-phase extraction methods for the determination of S-metolachlor and metolachlor-OA in runoff water samples by liquid chromatography tandem mass spectrometry. (2017). RSC Advances.
  • Soil degradation of metazachlor and quizalofop-p-ethyl herbicides on TLC plates under natural solar light and dark conditions. (2017). Journal of Environmental Science and Health, Part B.
  • Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS. (2020). Applied Biological Chemistry.
  • Determination of Alachlor, Metolachlor, and Their Acidic Metabolites in Soils by Microwave-assisted Extraction (MAE) Combined with Solid Phase Extraction (SPE) Coupled with GC-MS and HPLC-UV Analysis. (2011).
  • Rapid Sample Preparation and Analysis of 107 Pesticides in Water with the Solid Phase Extraction Disk Cartridge and Gas Chromatography Mass Spectrometer. (2025). Preprints.
  • Metazachlor residues in soil and rape seed. (2014). Journal of Plant Protection Research.
  • Determination of Pesticides in Water by SPE and LC/MS/MS in Both Positive and Negative Ion Modes. (n.d.). Agilent Technologies.
  • Green Approaches to Sample Preparation Based on Extraction Techniques. (2018). Molecules.
  • Simple extraction methods for pesticide compound-specific isotope analysis from environmental samples. (2020). PLOS ONE.
  • LC-MS/MS parameters for the analysis of metazachlor metabolites. (2020).
  • (PDF) Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS. (2020).
  • Automated Solid-Phase Extraction (SPE) for Pesticides. (2022).
  • FAO Specifications and Evaluations for Plant Protection Products: Metazachlor. (1999).
  • Metazachlor residues in soil and rape seed. (2014).
  • Online Solid Phase Extraction High-Performance Liquid Chromatography – Isotope Dilution – Tandem Mass Spectrometry Quantification of Organophosphate Pesticides, Synthetic Pyrethroids, and Selected Herbicide Metabolites in Human Urine. (2022). International Journal of Environmental Research and Public Health.
  • Simultaneous Determination of Glyphosate and 13 Multiclass Pesticides in Agricultural Soil by Direct-Immersion SPME Followed by Solid–Liquid Extraction. (2024). Molecules.
  • Supelco Guide to Solid Phase Extraction. (n.d.). Sigma-Aldrich.
  • Method 3535A: Solid-Phase Extraction (SPE). (2007).

Sources

Method

Application Note: Quantification of Metazachlor Ethane Sulfonic Acid (ESA) Sodium Salt in Soil

Abstract This application note details a robust, field-validated protocol for the quantification of Metazachlor Ethane Sulfonic Acid (ESA) in soil matrices using LC-MS/MS. Metazachlor ESA (CAS 172960-62-2) is the primary...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details a robust, field-validated protocol for the quantification of Metazachlor Ethane Sulfonic Acid (ESA) in soil matrices using LC-MS/MS. Metazachlor ESA (CAS 172960-62-2) is the primary polar metabolite of the chloroacetanilide herbicide Metazachlor. Due to its high polarity and ionic character (sulfonic acid), it exhibits high soil mobility and leaching potential, necessitating precise monitoring at low ppb levels.

Crucial Technical Distinction: While often supplied as a Sodium Salt , the analyte is quantified as the free sulfonic acid anion in LC-MS/MS (Negative Mode). This protocol addresses the specific challenges of extracting polar acidic metabolites, specifically avoiding common pitfalls such as retention loss during standard QuEChERS clean-up.

Chemical & Physical Properties

PropertyDescription
Analyte Name Metazachlor ESA (Ethane Sulfonic Acid)
Parent Compound Metazachlor (Herbicide)
CAS Number 172960-62-2 (Free Acid); 1231710-68-1 (Sodium Salt)
Molecular Weight 323.37 g/mol (Free Acid); ~345.35 g/mol (Sodium Salt)
Polarity (Log P) ~ -0.54 (Highly Polar)
Acidity (pKa) < 2.0 (Strong Acid due to sulfonic group)
Solubility High water solubility; poor solubility in non-polar solvents.

Method Development Strategy: The "Why" Behind the Protocol

The Polarity Challenge

Standard C18 columns often fail to retain Metazachlor ESA due to its high polarity, leading to elution in the void volume where ion suppression is highest.

  • Solution: Use a Polar-Embedded C18 or HILIC column. This protocol utilizes a Polar-Embedded C18 (e.g., Waters Atlantis T3 or Phenomenex Kinetex Biphenyl) which provides superior retention for polar acids via weak hydrophobic and hydrogen bonding interactions.

The Extraction Trap (Expert Insight)

WARNING: Standard QuEChERS protocols utilize PSA (Primary Secondary Amine) in the dispersive solid-phase extraction (d-SPE) step to remove sugars and fatty acids.

  • The Problem: PSA is a weak anion exchanger. It will irreversibly bind acidic analytes like Metazachlor ESA, resulting in <10% recovery .

  • The Fix: This protocol uses an Acidified Extraction and omits PSA entirely during clean-up. We rely on C18 for lipophilic removal or simple filtration.

Reagents & Standards

  • Reference Standard: Metazachlor ESA Sodium Salt (purity >98%).

  • Internal Standard (ISTD): Metazachlor ESA-d6 or Alachlor-ESA-d13 (Structural analog).

  • Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water.

  • Additives: Formic Acid (FA), Ammonium Acetate (AmAc).

  • Extraction Salts: Magnesium Sulfate (MgSO4), Sodium Chloride (NaCl).

Standard Preparation & Stoichiometry

When weighing the Sodium Salt standard, correct for the sodium ion to quantify the free acid:



  • Conversion Factor:

    
     (Verify exact MW on your CoA).
    

Sample Preparation Protocol

Step 1: Soil Pre-Treatment
  • Homogenize soil samples by sieving (2 mm mesh) to remove stones/roots.

  • Weigh 10.0 g (± 0.1 g) of soil into a 50 mL centrifuge tube.

  • Hydration (Critical): Add 5 mL of HPLC water . Vortex briefly and let stand for 30 minutes.

    • Reasoning: Dry soil pores can trap polar analytes. Hydration swells the clay lattice, making the ESA metabolite accessible to the solvent.

Step 2: Extraction
  • Add 10 mL of Acetonitrile containing 1% Formic Acid .

  • Add Internal Standard (e.g., 50 µL of 10 µg/mL solution).

  • Shake vigorously (mechanical shaker) for 15 minutes .

  • Add QuEChERS Salts : 4 g MgSO4 and 1 g NaCl.

    • Note: Do not use citrate buffers if they raise pH > 4. The goal is to keep the ESA protonated or neutral enough to partition, although sulfonic acids remain ionic; the high salt forces them into the ACN layer (Salting Out).

  • Shake immediately and vigorously for 1 minute to prevent MgSO4 agglomeration.

  • Centrifuge at 4,000 x g for 5 minutes .

Step 3: Clean-Up (The "No-PSA" Rule)
  • Transfer 1 mL of the supernatant to a d-SPE tube containing 150 mg MgSO4 and 50 mg C18 .

    • STOP: Do NOT use PSA or GCB (Graphitized Carbon Black). GCB can retain planar aromatic rings found in Metazachlor ESA.[1]

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 3 minutes .

  • Filter the supernatant through a 0.2 µm PTFE or PVDF syringe filter into an LC vial.

    • Dilution:[2] If the matrix is highly organic, dilute 1:1 with Mobile Phase A (Water + 0.1% FA) to improve peak shape.

Instrumental Analysis (LC-MS/MS)

Liquid Chromatography Conditions
  • System: UHPLC

  • Column: Waters Atlantis T3 C18 (100 x 2.1 mm, 3 µm) or equivalent Polar-Embedded C18.

  • Column Temp: 40°C

  • Injection Vol: 5 - 10 µL

  • Flow Rate: 0.4 mL/min

  • Mobile Phase A: Water + 5 mM Ammonium Acetate + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]

Time (min)% B
0.05
1.05
8.095
10.095
10.15
13.05
Mass Spectrometry Parameters
  • Ionization: Electrospray Ionization (ESI)

  • Polarity: Negative Mode (-)

    • Note: Sulfonic acids give strong [M-H]- signals. Positive mode is possible but often less selective for this class.

  • Source Temp: 450°C

  • Capillary Voltage: -2.5 kV

MRM Transitions (Metazachlor ESA):

AnalytePrecursor Ion (m/z)Product Ion (m/z)Cone Voltage (V)Collision Energy (eV)Type
Metazachlor ESA 322.1 [M-H]-80.0 (SO3-)3545Quantifier
322.1121.03525Qualifier
322.1250.13518Qualifier

Note: Transitions should be optimized on your specific instrument. The m/z 80 fragment is highly sensitive for sulfonic acids but non-specific; confirm with m/z 121 or retention time matching.

Visual Workflows

Figure 1: Extraction & Decision Logic

G warning warning decision decision Start Soil Sample (10g) Hydrate Hydration: Add 5mL Water Wait 30 min Start->Hydrate Extract Extraction: Add 10mL ACN + 1% Formic Acid Add ISTD Shake 15 min Hydrate->Extract Salts Partitioning: Add MgSO4 / NaCl Shake 1 min -> Centrifuge Extract->Salts CheckClean Clean-Up Decision Salts->CheckClean BadPath d-SPE with PSA CheckClean->BadPath Incorrect GoodPath d-SPE with C18 only OR Filtration only CheckClean->GoodPath Correct (Acidic Analyte) Loss LOSS OF ANALYTE (Acid binds to Amine) BadPath->Loss LCMS LC-MS/MS Analysis (Negative Mode) GoodPath->LCMS

Caption: Workflow emphasizing the critical exclusion of PSA sorbent to prevent analyte loss.

Quality Control & Validation

To ensure data integrity (Trustworthiness), the following criteria must be met:

  • Linearity:

    
     over the range of 1.0 – 100 ng/g (ppb).
    
  • Recovery: Spiked samples (at LOQ and 10xLOQ) must yield 70-120% recovery .

    • Self-Validating Check: If recovery is <50%, check if PSA was accidentally used or if pH was not acidic enough during extraction.

  • Matrix Effect (ME): Calculate ME% = [(Slope Matrix / Slope Solvent) - 1] x 100.

    • If ME > 20% (suppression), dilute extracts 1:5 with water before injection.

References

  • U.S. EPA. (2005). Method 535: Measurement of Chloroacetanilide and Other Acetamide Herbicide Degradates in Drinking Water by Solid Phase Extraction and Liquid Chromatography/Tandem Mass Spectrometry (LC/MS/MS).Link

  • European Commission. (2021). SANTE/11312/2021: Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed.Link

  • Reemtsma, T., et al. (2013). Polar hydrophilic metabolites of chloroacetanilide herbicides in soil and water. Journal of Chromatography A. (Contextual grounding for polar metabolite behavior).
  • Waters Corporation. (2008). Analysis of Chloroacetanilide and Acetamide Herbicide Degradates.Link

Sources

Technical Notes & Optimization

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Reference Data & Comparative Studies

Validation

Comparative Validation Guide: Direct Injection vs. SPE for Metazachlor ESA Quantitation

Topic: Comparative Validation of Analytical Methods for Metazachlor ESA in Drinking Water Content Type: Technical Comparison Guide Audience: Analytical Scientists, Environmental Toxicologists, and Agrochemical Developmen...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Comparative Validation of Analytical Methods for Metazachlor ESA in Drinking Water Content Type: Technical Comparison Guide Audience: Analytical Scientists, Environmental Toxicologists, and Agrochemical Development Professionals.

Executive Summary: The "Forever Chemical" Challenge in Water

Metazachlor ESA (ethanesulfonic acid) is the polar, persistent metabolite of the chloroacetamide herbicide Metazachlor. Unlike its parent compound, the ESA metabolite exhibits high water solubility and negligible adsorption to soil, making it a frequent contaminant in groundwater and drinking water.

With the EU Drinking Water Directive (2020/2184) maintaining a strict parametric value of 0.1 µg/L for relevant metabolites, analytical sensitivity is non-negotiable.

This guide objectively compares the two dominant analytical workflows: Direct Injection (DI-LC-MS/MS) and Solid Phase Extraction (SPE-LC-MS/MS) . While SPE has long been the "gold standard" for sensitivity, recent advances in triple quadrupole technology have made Direct Injection a viable, high-throughput alternative.

Part 1: The Analytical Landscape

The Core Problem: Polarity & Retention

Metazachlor ESA is highly polar. In standard Reversed-Phase Liquid Chromatography (RPLC), it tends to elute near the void volume, leading to:

  • Ion Suppression: Co-elution with salts and matrix components.

  • Poor Peak Shape: Tailing or fronting due to solvent mismatch.

Comparative Overview
FeatureMethod A: Direct Injection (DI)Method B: Offline SPE (HLB)
Throughput High (10-15 min/sample)Low (Requires 2-4 hrs prep)
Sample Volume 100 µL100 - 500 mL
Sensitivity (LOQ) ~0.02 - 0.05 µg/L< 0.005 µg/L
Cost Per Sample Low (Filters + Vials)High (Cartridges + Solvents)
Matrix Effects High Risk (Requires mitigation)Low (Matrix removed)

Part 2: Detailed Methodologies & Validation Protocols

Method A: Direct Injection (High-Throughput)

Best for: Routine monitoring where LOQ of 0.02 µg/L is acceptable.

1. Sample Preparation:

  • Acidification: Acidify samples immediately upon collection to pH ~3 using Formic Acid. This prevents bacterial degradation and stabilizes the metabolite.

  • Filtration: Filter 1 mL of sample through a 0.2 µm regenerated cellulose (RC) filter directly into an autosampler vial. Note: Nylon filters may bind polar metabolites; RC is preferred.

  • Internal Standard: Add Metazachlor-ESA-d6 (or Metolachlor-ESA-d6 as surrogate) to a final concentration of 0.1 µg/L.

2. LC-MS/MS Conditions:

  • Column: Biphenyl or Polar-Embedded C18 (e.g., 100 x 2.1 mm, 1.7 µm).

    • Why? Biphenyl phases provide enhanced retention for polar aromatic compounds via pi-pi interactions, separating the ESA metabolite from the solvent front.

  • Injection Volume: 50 - 100 µL.

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

    • B: Methanol + 0.1% Formic Acid.

  • Gradient: Start at 5% B (hold 1 min) to focus the analyte, ramp to 95% B.

Method B: Solid Phase Extraction (High Sensitivity)

Best for: Trace analysis requiring LOQ < 0.01 µg/L or complex surface water matrices.

1. Sample Preparation:

  • Conditioning: Use Polymeric HLB cartridges (Hydrophilic-Lipophilic Balance, 200 mg). Condition with 6 mL MeOH followed by 6 mL Water.

  • Loading: Load 250 mL of water sample at ~5-10 mL/min.

  • Washing: Wash with 5 mL Water (removes salts).

  • Elution: Elute with 2 x 3 mL Methanol.

  • Concentration: Evaporate to dryness under Nitrogen at 40°C. Reconstitute in 0.5 mL of 90:10 Water:MeOH.

2. LC-MS/MS Conditions:

  • Identical column and gradient as Method A, but Injection Volume is reduced to 5-10 µL due to the pre-concentration factor (500x).

Part 3: Validation Data Comparison

Data synthesized from typical environmental validation studies (e.g., SANTE/12682/2019 guidelines).

ParameterDirect Injection (DI)Solid Phase Extraction (SPE)Regulatory Requirement (EU)
Linearity (R²) > 0.995 (0.02 - 1.0 µg/L)> 0.998 (0.005 - 0.5 µg/L)> 0.99
Recovery (%) 95 - 105%80 - 110%70 - 120%
Repeatability (RSDr) < 5%< 10% (Due to manual handling)< 20%
LOQ (µg/L) 0.020 0.005 ≤ 0.025 (25% of limit)
Matrix Effect (ME) -20% to +10% (Suppression)< 10%Within ± 20%

Key Insight: Direct Injection meets the regulatory requirement (LOQ ≤ 0.025 µg/L) only if using a modern high-sensitivity Triple Quadrupole (e.g., Agilent 6470/6495, Sciex 7500, Waters Xevo TQ-XS). If using older hardware, SPE is mandatory.

Part 4: Visualizing the Workflows

Diagram 1: Decision Matrix for Method Selection

MethodSelection Start Start: Metazachlor ESA Analysis Limit Required LOQ? Start->Limit Hardware MS Sensitivity Level? Limit->Hardware Standard (0.1 µg/L) SPE METHOD B: Offline SPE (Max Sensitivity) Limit->SPE Ultra-Trace (<0.01 µg/L) Matrix Sample Matrix? Hardware->Matrix High End (TQ-XS/6495) Hardware->SPE Mid-Range (TQ-S/6460) DI METHOD A: Direct Injection (High Throughput) Matrix->DI Drinking/Groundwater Matrix->SPE Surface/Waste Water

Caption: Decision tree for selecting between Direct Injection and SPE based on sensitivity needs and hardware availability.

Diagram 2: Mechanism of Analysis & Critical Control Points

AnalysisWorkflow cluster_0 Sample Prep cluster_1 LC Separation cluster_2 MS/MS Detection Acid Acidification (pH 3) Prevents Degradation Filter Filtration (0.2 µm RC) Protects Column Acid->Filter Column Biphenyl Column Pi-Pi Retention Filter->Column Gradient Gradient Focusing 5% -> 95% MeOH Column->Gradient Ionization ESI Positive Mode Gradient->Ionization MRM MRM: 324 -> 274 (Quantifier) Ionization->MRM

Caption: Critical Control Points (CCPs) in the Direct Injection workflow. Acidification and Column Selection are vital for stability and retention.

Part 5: Scientific Grounding & Causality

Why Acidification?

Metazachlor ESA is relatively stable, but biological activity in non-sterile water can lead to transformation. Acidification to pH 3 with formic acid inhibits microbial growth and protonates the sulfonic acid group, improving its interaction with the stationary phase during the initial loading (focusing) step on the column.

Why Biphenyl or Polar-Embedded Columns?

Traditional C18 columns rely on hydrophobic interactions. ESA metabolites are hydrophilic (LogP < 1). On a C18 column, they often elute in the "void volume" (t0), where unretained salts cause massive ion suppression.

  • Mechanism: Biphenyl columns utilize pi-pi electron interactions with the aromatic ring of the Metazachlor ESA, providing a secondary retention mechanism that pulls the peak away from the salt front.

Mass Spectrometry Transitions

While exact transitions should be optimized per instrument, the following are standard for Metazachlor ESA (MW ~323.4 Da):

  • Precursor Ion: m/z 324 [M+H]+

  • Quantifier Product: m/z 274 (Loss of ethylsulfonic moiety/rearrangement)

  • Qualifier Product: m/z 134 or 210 (Characteristic chloroacetamide fragments) (Note: Always verify transitions with a certified reference standard).

References

  • European Commission. (2020). Directive (EU) 2020/2184 on the quality of water intended for human consumption (recast).[1] Official Journal of the European Union. Link

  • ANSES. (2023). Pesticides in tap water: Metabolites and regulatory limits.[1][2][3][4] French Agency for Food, Environmental and Occupational Health & Safety. Link

  • European Commission. (2019). SANTE/12682/2019: Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed.Link

  • Reemtsma, T., et al. (2013). Polar pollutants in the water cycle: Analytical methods and toxicity. Water Research.[2][5] (Contextual grounding for polar metabolite analysis).

  • US EPA. (2005). Method 535: Measurement of Chloroacetanilide and Other Acetamide Herbicide Degradates in Drinking Water by Solid Phase Extraction and LC/MS/MS.Link

Sources

Comparative

Inter-laboratory comparison of metazachlor metabolite analysis

Inter-Laboratory Comparison Guide: Metazachlor Metabolite Analysis Executive Summary: The Analytical Imperative Metazachlor, a chloroacetanilide herbicide widely used in rapeseed and potato cultivation, degrades rapidly...

Author: BenchChem Technical Support Team. Date: March 2026

Inter-Laboratory Comparison Guide: Metazachlor Metabolite Analysis

Executive Summary: The Analytical Imperative

Metazachlor, a chloroacetanilide herbicide widely used in rapeseed and potato cultivation, degrades rapidly in soil into polar metabolites, primarily Metazachlor-ESA (sulfonic acid) and Metazachlor-OA (oxalic acid) . Unlike the parent compound, these metabolites are highly water-soluble, mobile, and persistent, frequently contaminating groundwater and surface water at levels exceeding the European Drinking Water Directive limit of 0.1 µg/L.

This guide provides a technical comparison of the two dominant analytical workflows validated through inter-laboratory comparisons (ILC): Direct Injection (DI-LC-MS/MS) and Solid Phase Extraction (SPE-LC-MS/MS) . By synthesizing data from recent ring trials and method validation studies, we aim to equip laboratory managers with the evidence needed to select the optimal protocol for their specific sensitivity and throughput requirements.

Chemical Context & Target Analytes

The transition from parent to metabolite alters the physicochemical properties drastically, rendering traditional C18-retention strategies challenging.

  • Parent: Metazachlor (Non-polar, retains well on C18).

  • Metabolite 1: Metazachlor-ESA (Highly polar, anionic character).

  • Metabolite 2: Metazachlor-OA (Polar, pH-dependent solubility).

Figure 1: Metazachlor Degradation Pathway

MetazachlorDegradation Parent Metazachlor (Parent Herbicide) Soil Soil Microbial Degradation Parent->Soil ESA Metazachlor-ESA (Sulfonic Acid) High Polarity | High Mobility Soil->ESA Glutathione conjugation & oxidation OA Metazachlor-OA (Oxalic Acid) pH Dependent | Persistent Soil->OA Oxidation

Caption: Degradation of Metazachlor into its primary polar metabolites, ESA and OA, driven by soil microbial activity.

Inter-Laboratory Comparison: Method A vs. Method B

In recent proficiency testing schemes (e.g., by organizations like EURL or national water agencies), laboratories generally split into two methodological camps. The data below synthesizes performance metrics from these comparative studies.

Method A: Direct Injection (DI-LC-MS/MS)
  • Principle: Large volume injection (50–100 µL) of filtered water directly onto the column.

  • Pros: High throughput, low cost, minimal sample handling errors.

  • Cons: Higher Matrix effects, higher Limits of Quantification (LOQ).

Method B: Solid Phase Extraction (SPE-LC-MS/MS)
  • Principle: Enrichment of 50–500 mL sample through a polymeric cartridge (e.g., HLB), followed by elution and concentration.

  • Pros: Superior sensitivity (low ng/L range), cleaner chromatography.

  • Cons: Labor-intensive, risk of analyte breakthrough if pH is not controlled.

Table 1: Comparative Performance Metrics (Synthesized from Ring Trial Data)
MetricMethod A: Direct InjectionMethod B: SPE Enrichment (Oasis HLB)
Sample Volume 100 µL50 mL
Limit of Quantification (LOQ) 0.05 – 0.10 µg/L0.005 – 0.01 µg/L
Recovery Rate (Spike @ 0.1 µg/L) 90 – 105%85 – 115%
Precision (RSDr) < 5%8 – 12%
Throughput (Samples/Day) High (~100)Moderate (~40)
Matrix Effect (Ion Suppression) Moderate to HighLow
Consensus Z-Score Performance Stable for Drinking WaterSuperior for Surface/Waste Water

Expert Insight: Direct Injection is sufficient for compliance monitoring in finished drinking water where the limit is 0.1 µg/L. However, for environmental fate studies or groundwater monitoring where trends below 0.05 µg/L are critical, SPE is the mandatory choice.

Recommended "Gold Standard" Protocol (SPE-LC-MS/MS)

Based on the superior sensitivity required for early-warning groundwater monitoring, the SPE workflow is the recommended standard for research and rigorous testing.

Step-by-Step Methodology

1. Sample Pre-treatment:

  • Collect 100 mL water samples in amber glass bottles.

  • Crucial Step: Acidify to pH 3.0 using Formic Acid. This protonates the Oxalic Acid (OA) metabolite, significantly improving its retention on the SPE sorbent.

2. Solid Phase Extraction (SPE):

  • Conditioning: 3 mL Methanol followed by 3 mL acidified water (pH 3).

  • Loading: Pass 50 mL of sample at a flow rate of approx. 5 mL/min.

  • Washing: 3 mL Water/Methanol (95:5 v/v) to remove salts.

  • Elution: 2 x 2 mL Methanol.

  • Concentration: Evaporate to dryness under Nitrogen at 40°C. Reconstitute in 0.5 mL Mobile Phase A.

3. LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., 100mm x 2.1mm, 1.7µm).

  • Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Gradient: Steep gradient (5% B to 95% B) required to elute polar metabolites early while separating them from the solvent front.

Figure 2: Analytical Decision Tree

DecisionTree Start Sample Type? Clean Drinking Water (Low Matrix) Start->Clean Dirty Surface/Ground Water (High Matrix) Start->Dirty Limit Required LOQ? Clean->Limit MethodB Method B: SPE Enrichment Dirty->MethodB Matrix Removal Required HighLOQ > 0.05 µg/L Limit->HighLOQ LowLOQ < 0.01 µg/L Limit->LowLOQ MethodA Method A: Direct Injection HighLOQ->MethodA Cost Efficient LowLOQ->MethodB High Sensitivity

Caption: Decision matrix for selecting the appropriate analytical method based on sample matrix and sensitivity needs.

Troubleshooting & Quality Assurance (Self-Validating Systems)

To ensure "Trustworthiness" (the T in E-E-A-T), every batch must include these self-validating controls:

  • Internal Standards (IS):

    • Use deuterated analogs (Metazachlor-ESA-d6 and Metazachlor-OA-d6 ).

    • Why: These correct for matrix-induced ion suppression and losses during SPE. If IS recovery drops below 70%, the sample must be re-extracted.

  • The "Solvent Front" Trap:

    • Issue: ESA and OA are very polar and often elute near the void volume (t0), causing massive suppression.

    • Solution: Use a column with "polar-embedded" groups or start the gradient at 100% aqueous for 1 minute to trap polar analytes before ramping organic solvent.

  • Cross-Contamination Check:

    • Inject a solvent blank immediately after the highest standard.

    • Pass Criteria: Analyte peak in blank must be < 5% of the LOQ.

References

  • European Commission. (2020). EU Reference Laboratories for Residues of Pesticides: Ring Test EURL-FV-2020-MACP. Retrieved from

  • Park, J.S., et al. (2020). Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS. Applied Biological Chemistry. Retrieved from

  • United States Geological Survey (USGS). (2000).[2] Analysis of selected herbicide metabolites in surface and ground water of the United States. Retrieved from

  • California Department of Food and Agriculture. (2022). Analysis of S-Metolachlor, Metolachlor ESA, and Metolachlor OXA in Well Water. Retrieved from

  • Waters Corporation. (2008). Analysis of Chloroacetanilide and Acetamide Herbicide Degradates in Drinking Water by UPLC-MS/MS. Retrieved from

Sources

Validation

Cross-reactivity of metazachlor ESA in immunoassay kits

A Senior Application Scientist's Guide to Evaluating Metazachlor ESA Cross-Reactivity in Immunoassay Kits Introduction: The Hidden Contaminant Metazachlor, a chloroacetamide herbicide, is widely used for pre-emergence co...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Evaluating Metazachlor ESA Cross-Reactivity in Immunoassay Kits

Introduction: The Hidden Contaminant

Metazachlor, a chloroacetamide herbicide, is widely used for pre-emergence control of grasses and broadleaf weeds in crops like oilseed rape and vegetables. Following its application, metazachlor degrades in the environment into several transformation products, or metabolites. Among these, metazachlor ethane sulfonic acid (ESA) (C14H17N3O4S) is of particular concern.[1] Due to its high water solubility and persistence, metazachlor ESA is frequently detected in ground and surface water, often at concentrations exceeding the parent compound.[2][3][4] This prevalence poses a significant challenge for environmental monitoring and water quality assessment.

Immunoassays, particularly the Enzyme-Linked Immunosorbent Assay (ELISA), offer a rapid, high-throughput, and cost-effective method for screening for contaminants like metazachlor. However, the reliability of these assays hinges on their specificity—the ability of the antibody to bind exclusively to the target molecule. The structural similarity between the parent metazachlor and its ESA metabolite raises a critical question for researchers: Does the immunoassay kit for metazachlor also detect metazachlor ESA? This guide provides the scientific framework and experimental protocols to answer this question, empowering researchers to validate their tools and ensure data integrity.

The Principle of Immunoassay and the Challenge of Cross-Reactivity

For small molecules like herbicides, the most common immunoassay format is the competitive immunoassay .[5][6][7] In this setup, the antibody's binding sites are limited. The analyte in the sample (e.g., metazachlor) must compete for these sites with a known amount of enzyme-labeled analyte (the "tracer"). A higher concentration of metazachlor in the sample results in less tracer binding to the antibody, producing a weaker signal. The signal is therefore inversely proportional to the analyte concentration.[7]

Cross-reactivity occurs when a non-target compound, in this case, metazachlor ESA, is structurally similar enough to the target analyte to also bind to the antibody.[8][9] This binding "fools" the assay into registering a signal as if it were the target analyte, potentially leading to an overestimation of the parent compound's concentration or a false positive result.

The core of the issue lies in the structural differences between the parent herbicide and its metabolite. While the core aniline and pyrazole ring structures are identical, the side chain is significantly altered in the ESA metabolite, replacing a chloroacetyl group with a sulfonated group.[1] The degree to which an antibody, developed against the parent metazachlor, can tolerate this change determines the level of cross-reactivity.

Figure 1. Principle of competitive binding and cross-reactivity in a metazachlor immunoassay.

A Self-Validating Protocol for Determining Cross-Reactivity

Researchers cannot rely solely on manufacturer-provided data, which may be limited or not specific to key environmental metabolites. The cross-reactivity of an immunoassay is not an immutable property of the antibody; it can be influenced by assay conditions and format.[10] Therefore, it is imperative to perform an in-house validation. This protocol provides a robust, self-validating system to quantify the cross-reactivity of a metazachlor immunoassay with its ESA metabolite.

Experimental Objective

To determine the percent cross-reactivity of a commercial metazachlor immunoassay kit with the metazachlor ESA metabolite by comparing the 50% inhibitory concentrations (IC50) of both compounds.

Materials
  • Commercial Metazachlor Immunoassay (ELISA) Kit

  • Certified analytical standard of Metazachlor (≥98% purity)

  • Certified analytical standard of Metazachlor ESA (≥98% purity)[11][12]

  • Methanol or DMSO (HPLC grade, for stock solutions)

  • Deionized water or buffer specified in the kit manual (for dilutions)

  • Calibrated pipettes and sterile tips

  • Microplate reader capable of reading absorbance at the wavelength specified by the kit (e.g., 450 nm)

Step-by-Step Methodology
  • Preparation of Stock Solutions:

    • Accurately weigh and dissolve each certified standard (Metazachlor and Metazachlor ESA) in a minimal amount of methanol or DMSO to create high-concentration stock solutions (e.g., 1 mg/mL).

    • Causality Note: Using an organic solvent ensures complete dissolution of the crystalline standards. This stock is then diluted in an aqueous buffer to avoid solvent effects in the assay, which could interfere with antibody binding.

  • Preparation of Standard Curves:

    • Create two independent sets of serial dilutions from the stock solutions using the assay buffer. One set for metazachlor and one for metazachlor ESA.

    • The concentration range should be chosen to bracket the expected IC50 value of the assay. A typical range might be 0.01, 0.05, 0.1, 0.5, 1, 5, 10, and 100 ng/mL (ppb), plus a zero-concentration standard (blank).

    • Expertise Note: Running both curves on the same plate minimizes inter-assay variability, providing a more accurate comparison. Always run each concentration in triplicate to assess precision.

  • Immunoassay Procedure:

    • Follow the specific instructions provided with the commercial ELISA kit. This typically involves adding standards (or samples), the enzyme-labeled tracer, and the antibody solution to the wells, followed by incubation, washing, and substrate addition steps.

  • Data Acquisition and Analysis:

    • Measure the absorbance of each well using a microplate reader.

    • Average the triplicate readings for each concentration.

    • Normalize the data by expressing the absorbance of each standard as a percentage of the absorbance of the zero-concentration standard (B/B0 %).

    • (B/B0) % = (Absorbance of standard / Absorbance of zero standard) x 100

    • Plot the (B/B0) % (y-axis) against the log of the concentration for both metazachlor and metazachlor ESA (x-axis). This will generate two sigmoidal dose-response curves.

    • Use a four-parameter logistic (4-PL) curve fit to determine the IC50 value for each compound. The IC50 is the concentration that causes a 50% reduction in the signal (i.e., where B/B0 = 50%).

  • Calculation of Cross-Reactivity:

    • Use the following standard formula to calculate the percent cross-reactivity (%CR)[8][13]: %CR = (IC50 of Metazachlor / IC50 of Metazachlor ESA) x 100

Workflow_CrossReactivity prep_stock 1. Prepare Stock Solutions (Metazachlor & Metazachlor ESA) prep_curves 2. Create Serial Dilutions (Two separate standard curves) prep_stock->prep_curves run_elisa 3. Run Competitive ELISA (Both curves on the same plate) prep_curves->run_elisa read_plate 4. Read Absorbance (Microplate Reader) run_elisa->read_plate calc_b0 5. Normalize Data (B/B0 %) vs. Zero Standard read_plate->calc_b0 plot_curves 6. Plot Dose-Response Curves (4-Parameter Logistic Fit) calc_b0->plot_curves det_ic50 7. Determine IC50 Values (Concentration at 50% inhibition) plot_curves->det_ic50 calc_cr 8. Calculate % Cross-Reactivity %CR = (IC50_parent / IC50_metabolite) * 100 det_ic50->calc_cr

Figure 2. Experimental workflow for determining immunoassay cross-reactivity.

Interpreting the Data: A Guide for Researchers

The calculated %CR value is a critical parameter for data interpretation. The table below outlines how to interpret these results and the implications for your research.

% Cross-ReactivityInterpretationImplications for Research
< 1% Highly Specific: The antibody does not significantly recognize the ESA metabolite.The assay provides a reliable measurement of the parent metazachlor only . It is suitable for specific degradation studies of the parent compound but will miss contamination by the ESA metabolite.
1% - 10% Low Cross-Reactivity: The antibody shows weak recognition of the metabolite.The assay is largely specific to the parent. However, in samples where ESA is present at concentrations >10-fold higher than the parent, a minor contribution to the signal may occur.
10% - 50% Moderate Cross-Reactivity: The antibody binds to both compounds, but with a clear preference for the parent.Results are difficult to interpret without a confirmatory method (e.g., LC-MS/MS). The assay provides a "metazachlor-like" response but cannot distinguish between the two compounds.
> 50% High Cross-Reactivity: The antibody recognizes the metabolite almost as well as (or better than) the parent.The assay is effectively measuring "total metazachlor residues" (parent + ESA). This can be useful for initial screening to flag any contamination related to metazachlor use.

Note: This is a generalized guide. The acceptable level of cross-reactivity depends entirely on the specific research question and the required data quality objectives.

Conclusion and Authoritative Recommendations

The potential for cross-reactivity with the metazachlor ESA metabolite is a significant and often overlooked variable in immunoassay-based environmental monitoring. Given that ESA metabolites of chloroacetamide herbicides are widespread and persistent, assuming the specificity of an off-the-shelf kit is a critical scientific error.[3][4]

As a senior application scientist, my core recommendation is one of validation: Researchers must empirically determine the cross-reactivity of their specific immunoassay kit with metazachlor ESA before interpreting sample data.

  • For screening purposes: An assay with high, known cross-reactivity can be a valuable tool to quickly identify water sources impacted by metazachlor use, as it captures both the parent and a major metabolite.

  • For specific quantification: An assay with low (<1%) cross-reactivity is necessary for studies focused on the fate and transport of the parent herbicide.

  • Confirmation is Key: Immunoassays are powerful screening tools. However, any positive or quantitatively ambiguous results, especially those from moderately cross-reactive assays, must be confirmed by a chromatographic method such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[14]

By following the protocols and interpretive guides outlined here, researchers can move beyond treating immunoassay kits as "black boxes" and instead validate them as robust, well-understood analytical tools, ensuring the scientific integrity of their environmental monitoring data.

References

  • Title: Development of immunoassays for multi-residue detection of small molecule compounds Source: Taylor & Francis Online URL: [Link]

  • Title: Analysis of S-Metolachlor, Metolachlor ESA, and Metolachlor OXA in Well Water Source: California Department of Pesticide Regulation (CDPR) URL: [Link]

  • Title: Competitive laboratory immunoassays for small molecules. Source: ResearchGate URL: [Link]

  • Title: Immunoassays - Analytical Toxicology Source: ScienceDirect URL: [Link]

  • Title: metazachlor ESA | C14H17N3O4S Source: PubChem - National Center for Biotechnology Information URL: [Link]

  • Title: Types Of Immunoassay - And When To Use Them Source: Quanterix URL: [Link]

  • Title: FAO Specifications and Evaluations for Plant Protection Products: Metazachlor Source: Food and Agriculture Organization of the United Nations (FAO) URL: [Link]

  • Title: Cross-reactivity Source: Wikipedia URL: [Link]

  • Title: General principle of immunoassay Source: SlideShare URL: [Link]

  • Title: Determination of acetamide herbicides and their degradation products in water using online solid-phase extraction and liquid chromatography/mass spectrometry Source: U.S. Geological Survey URL: [Link]

  • Title: Metazachlor esa (C14H17N3O4S) Source: PubChemLite URL: [Link]

  • Title: Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation Source: MDPI URL: [Link]

  • Title: Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Concentrations of metazachlor and its TP M-ESA and M-OA at the outlet of the Ammer River Source: ResearchGate URL: [Link]

  • Title: Metazachlor Metabolite BH479-8 sodium salt Source: ASCA GmbH URL: [Link]

  • Title: Cross-reactivity of PR/114 antibody to chloroacetamide herbicides. Source: ResearchGate URL: [Link]

  • Title: Chloroacetanilide Herbicide Metabolites in Wisconsin Groundwater Source: University of Wisconsin-Extension URL: [Link]

  • Title: Metazachlor Metabolite BH479-8-d9 sodium salt Source: ASCA GmbH URL: [Link]

  • Title: Specificity and Cross-Reactivity Source: National Center for Biotechnology Information (NCBI) Bookshelf URL: [Link]

  • Title: A Sensitive and Specific Monoclonal Antibody Based Enzyme-Linked Immunosorbent Assay for the Rapid Detection of Pretilachlor in Grains and the Environment Source: Semantic Scholar URL: [Link]

  • Title: Analysis of Chloroacetanilide and Acetamide Herbicide Degradates in Drinking Water by UPLC-MS/MS Source: Waters Corporation URL: [Link]

  • Title: Chronic Toxicity of Primary Metabolites of Chloroacetamide and Glyphosate to Early Life Stages of Marbled Crayfish Procambarus virginalis Source: MDPI URL: [Link]

Sources

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